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Compound of Interest

Compound Name: N-Ethoxy-N-ethylaniline

CAS No.: 46038-83-9

Cat. No.: B12685374

Get Quote

A Note on Nomenclature: This guide provides a comprehensive overview of N-Ethylaniline.

Initial searches for "N-Ethoxy-N-ethylaniline" did not yield information on a compound with

that specific name, suggesting it may be an uncommon or colloquial term. The data presented

herein pertains to the well-documented and industrially significant compound, N-Ethylaniline.

Introduction
N-Ethylaniline (CAS No. 103-69-5) is a secondary aromatic amine that serves as a crucial

intermediate in the synthesis of a wide array of organic compounds.[1] Its molecular structure,

characterized by an ethyl group and a phenyl group attached to a nitrogen atom, imparts a

unique reactivity profile that is leveraged in various industrial applications, including the

manufacturing of dyes, pharmaceuticals, and as a stabilizer for explosives.[1][2] This document

provides a detailed exploration of its chemical structure, molecular properties, synthetic

methodologies, and safety considerations, tailored for researchers and professionals in the

fields of chemistry and drug development.
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N-Ethylaniline, also known as N-ethylbenzenamine or anilinoethane, possesses a

straightforward yet versatile molecular architecture.[3][4] The central nitrogen atom is bonded

to a benzene ring and an ethyl group, classifying it as a secondary amine.[1][5]

Chemical Identity
Identifier Value Source

IUPAC Name N-ethylaniline [3]

Molecular Formula C₈H₁₁N [3][6]

CAS Number 103-69-5 [3]

Molecular Weight 121.18 g/mol [3][6]

SMILES CCNC1=CC=CC=C1 [3]

InChI
InChI=1S/C8H11N/c1-2-9-8-6-

4-3-5-7-8/h3-7,9H,2H2,1H3
[3]

Physicochemical Properties
N-Ethylaniline is typically a clear, light yellow to light brown liquid under ambient conditions,

which may darken upon exposure to air and light.[1][3] It exhibits a characteristic weak, fishy, or

aniline-like odor.[1][3]
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Property Value Source

Melting Point -63.5 °C [3][5]

Boiling Point 204.5 °C - 205 °C [1][3]

Density 0.963 g/mL at 25 °C [1]

Flash Point 85 °C (open cup) [3][7]

Solubility in Water
Limited (approx. 50 g/L at

20°C)
[1]

Solubility in Organic Solvents
Readily dissolves in many

organic solvents
[1]

Vapor Density 4.18 (Air = 1) [8]

Refractive Index (n20/D) 1.554 - 1.5559 [6]

Synthesis of N-Ethylaniline
The industrial production of N-Ethylaniline often involves the reaction of aniline with an

ethylating agent. A common laboratory and industrial synthesis method involves the

nucleophilic reaction of aniline with acetaldehyde to form a Schiff base, which is subsequently

reduced to N-Ethylaniline.[9]
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Figure 1: General Synthetic Scheme for N-Ethylaniline
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Caption: A simplified diagram illustrating the two-step synthesis of N-Ethylaniline from aniline

and acetaldehyde.

Reactivity and Chemical Behavior
The chemical reactivity of N-Ethylaniline is largely dictated by the presence of the secondary

amine group and the aromatic phenyl ring.[1] It can participate in a variety of organic reactions,

including diazotization, coupling reactions, and alkylation.[1] The compound is sensitive to air

and light, and prolonged exposure can lead to decomposition.[1][6]

Key Reactions and Stability
Oxidation: N-Ethylaniline can be oxidized, and it is known to react with strong oxidizing

agents.[7][10]
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Acid-Base Reactions: As a weak base, it reacts exothermically with acids to form salts.[10]

Combustion: When heated to decomposition, it emits toxic fumes, including nitrogen oxides.

[3][11] It is considered combustible and presents a slight fire hazard when exposed to heat

or flame.[7][11]

Incompatibilities: It may react violently with nitric acid and is incompatible with isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.

[10]

Spectroscopic Characterization
Spectroscopic data is essential for the unambiguous identification and characterization of N-

Ethylaniline. While a comprehensive analysis is beyond the scope of this guide, key spectral

database references are provided.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern.

Spectroscopic data for N-Ethylaniline can be found in databases such as the SDBS (AIST

Spectral DB), under entry 1282.[6]

Applications and Industrial Significance
N-Ethylaniline is a versatile intermediate with a range of industrial applications:

Dye Manufacturing: It is a key precursor in the synthesis of various dyes.[1][2]

Pharmaceuticals: It serves as a building block in the production of certain pharmaceutical

intermediates.[1]

Explosives Stabilizer: It is used to improve the stability of explosives.[1][2]
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Agrochemicals: It finds application in the manufacturing of agrochemicals.[4]

Cure Accelerator: It is used as a cure accelerator in various processes.[2]

Safety and Handling
N-Ethylaniline is a toxic substance and should be handled with appropriate safety precautions.

[2][3][10]

Health and Safety Information
Toxicity: It is toxic by skin absorption and inhalation of vapors.[3][10] Symptoms of exposure

can include blue lips, fingernails, and skin (cyanosis), confusion, dizziness, and headache.[7]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, protective clothing, and a face shield.[7][8] Avoid contact with skin

and eyes.[8] Do not eat, drink, or smoke when handling this chemical.[7][11]

Storage: Store in a cool, dark place, preferably under an inert gas, as it is sensitive to light

and air.[6] Keep containers securely sealed when not in use.[11] It should be stored

separately from food and feedstuffs, strong oxidants, and strong acids.[7]

Fire and Explosion Hazard: The substance is combustible.[7] Above 85°C, explosive

vapor/air mixtures may form.[7] In case of fire, use water spray, powder, foam, or carbon

dioxide.[7]

Emergency Procedures
Spills: In case of a spill, isolate the area.[10] Collect leaking liquid in sealable containers and

absorb the remainder with sand or an inert absorbent.[7]

First Aid:

Inhalation: Move the person to fresh air and seek medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[7]

Eye Contact: Rinse with plenty of water for several minutes and seek medical attention.[7]
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Ingestion: Rinse mouth and seek medical attention.[7]

Conclusion
N-Ethylaniline is a fundamentally important chemical intermediate with a well-defined profile of

properties and reactivity. Its synthesis from readily available precursors and its utility in the

production of a diverse range of valuable downstream products underscore its industrial

significance. A thorough understanding of its chemical behavior, coupled with stringent

adherence to safety protocols, is paramount for its effective and safe utilization in research and

manufacturing settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/understanding-n-ethylaniline-properties-industrial-significance-fd
https://borsodchem.cz/data/product/18/file-20211210115705_522.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylaniline
http://manavchem.com/pdf/N%20ETHYLANILINE.pdf
https://foodb.ca/compounds/FDB004541
https://www.tcichemicals.com/IN/en/p/E0059
https://www.inchem.org/documents/icsc/icsc/eics1385.htm
https://www.cdhfinechemical.com/images/product/msds/37_1706750130_N-ETHYLANILINE-CASNO-103-69-5-MSDS.pdf
https://patents.google.com/patent/CN103145562B/en
https://patents.google.com/patent/CN103145562B/en
https://cameochemicals.noaa.gov/chemical/4021
https://datasheets.scbt.com/sc-236038.pdf
https://www.benchchem.com/product/b12685374/docs#an-in-depth-technical-guide-to-n-ethylaniline-structure-properties-and-synthetic-pathways
https://www.benchchem.com/product/b12685374/docs#an-in-depth-technical-guide-to-n-ethylaniline-structure-properties-and-synthetic-pathways
https://www.benchchem.com/product/b12685374/docs#an-in-depth-technical-guide-to-n-ethylaniline-structure-properties-and-synthetic-pathways
https://www.benchchem.com/product/b12685374/docs#an-in-depth-technical-guide-to-n-ethylaniline-structure-properties-and-synthetic-pathways
https://www.benchchem.com/product/b12685374?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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